![molecular formula C14H26N2O3 B1322442 2-Boc-7-hydroxymethyl-octahydro-pyrido[1,2-A]pyrazine CAS No. 156772-96-2](/img/structure/B1322442.png)
2-Boc-7-hydroxymethyl-octahydro-pyrido[1,2-A]pyrazine
Overview
Description
2-Boc-7-hydroxymethyl-octahydro-pyrido[1,2-A]pyrazine, also known as tert-Butyl 7-(hydroxymethyl)-octahydro-1H-pyrido[1,2-a]piperazine-2-carboxylate, is a chemical compound with the molecular formula C14H26N2O3 . It has a molecular weight of 270.37 g/mol .
Chemical Reactions Analysis
The specific chemical reactions involving 2-Boc-7-hydroxymethyl-octahydro-pyrido[1,2-A]pyrazine are not provided in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Boc-7-hydroxymethyl-octahydro-pyrido[1,2-A]pyrazine, such as melting point, boiling point, solubility, etc., are not provided in the search results .Scientific Research Applications
Potential as Substance P Antagonists
Research indicates that octahydro-pyrido[1,2-a]pyrazine analogues, including 2-Boc-7-hydroxymethyl-octahydro-pyrido[1,2-A]pyrazine, may be of interest as potential Substance P antagonists. Substance P is a neuropeptide involved in the mediation of pain and other neurological processes. A study involving detailed NMR and conformational calculations of an octahydro-2H-pyrido[1,2-a]pyrazine analogue suggested its utility in this domain (Rogiers et al., 2001).
Natural Product Isolation
In a study conducted on the fruit of the Chinese mangrove Xylocarpus granatum, a new pyrido[1,2-a]pyrazine alkaloid named xylogranatinin was isolated. This discovery highlights the existence of pyrido[1,2-a]pyrazine alkaloids in natural products, indicating a potential area of exploration for compounds like 2-Boc-7-hydroxymethyl-octahydro-pyrido[1,2-A]pyrazine (Zhou et al., 2007).
Synthesis and Chemical Reactions
The compound has been synthesized and studied for its chemical properties and reactions. For example, a study presented a convenient synthesis method for octahydro-pyrazino[1,2-a]pyrazine starting from specific reagents, suggesting that similar methods could be applied to synthesize 2-Boc-7-hydroxymethyl-octahydro-pyrido[1,2-A]pyrazine (Liang et al., 2004).
Application in Dye-Sensitized Solar Cells
Pyrido[1,2-a]pyrazine derivatives have been explored for their application in dye-sensitized solar cells (DSSCs). This suggests that 2-Boc-7-hydroxymethyl-octahydro-pyrido[1,2-A]pyrazine could potentially be investigated for similar applications, given its structural similarity (Ying et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl 7-(hydroxymethyl)-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O3/c1-14(2,3)19-13(18)16-7-6-15-8-11(10-17)4-5-12(15)9-16/h11-12,17H,4-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKFJLHLYPJBMCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN2CC(CCC2C1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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